Cas no 154585-21-4 (Benzeneoctanoic acid, 3,4-dihydroxy-)

• Product Name: Benzeneoctanoic acid, 3,4-dihydroxy-
• CAS No: 154585-21-4
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 1329191
• Update Time: 2024-08-18

Benzeneoctanoic acid, 3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneoctanoic acid, 3,4-dihydroxy-

• Inchi： 1S/C14H20O4/c15-12-9-8-11(10-13(12)16)6-4-2-1-3-5-7-14(17)18/h8-10,15-16H,1-7H2,(H,17,18)
• InChI Key： GSVVXEDXZKJWGP-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCC(O)=O)=CC=C(O)C(O)=C1

Computed Properties

• Exact Mass: 252.1362

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 476.8±35.0 °C(Predicted)
• PSA: 77.76
• pka: 4.78±0.10(Predicted)